Cas no 2189-60-8 (n-Octylbenzene)

• Product Name: n-Octylbenzene
• CAS No: 2189-60-8
• MF: C₁₄H₂₂
• MW: 190.324484348297
• MDL: MFCD00009564
• CID: 42591
• PubChem ID: 16607
• Update Time: 2025-04-18

n-Octylbenzene Chemical and Physical Properties

Names and Identifiers

• Octylbenzene
• n-Octylbenzene, (1-Phenyloctane)
• n-Octylbenzene
• 1-Phenyloctane
• Benzene,octyl
• n-phenyloctane
• Octane,1-phenyl
• octyl-benzene
• Phenyloctane
• [ "" ]
• 4-octylbenzene
• 2189-60-8
• octyl benzene
• NSC-404115
• Octane, 1-phenyl-
• NS00026985
• CS-0152266
• Benzene, octyl-
• FT-0634108
• AMY779
• EINECS 218-582-1
• A15380
• NSC 404115
• AS-56414
• 1-Phenyloctane, purum, >=98.0% (GC)
• UNII-P5EAX722SI
• P5EAX722SI
• 1-Phenyloctane, 98%
• DTXSID2062240
• EN300-24695
• O0046
• NSC404115
• MFCD00009564
• Octylbenzol
• 1219799-28-6
• AKOS009097321
• Z199507044
• AI3-16044
• Q63392288
• BCP27130
• F0001-0776
• N-OCTYLBENZENE-D22
• 1-octylbenzene
• DB-019331
• DA-66305
• DTXCID8036570

• MDL： MFCD00009564
• Inchi： 1S/C14H22/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h7,9-10,12-13H,2-6,8,11H2,1H3
• InChI Key： CDKDZKXSXLNROY-UHFFFAOYSA-N
• SMILES： C(CCCC)CCCC1C=CC=CC=1
• BRN： 1906253

Computed Properties

• Exact Mass: 190.17200
• Monoisotopic Mass: 190.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Oil
• Density: 0.858 g/mL at 25 °C(lit.)
• Melting Point: −36 °C (lit.)
• Boiling Point: 264°C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.484(lit.)
• Water Partition Coefficient: Immiscible with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.58960
• Solubility: Unable or difficult to mix

n-Octylbenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons